Cas no 680591-01-9 (Ethyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine)

Ethyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine structure
680591-01-9 structure
Product Name:Ethyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine
CAS No:680591-01-9
MF:C8H14N2
MW:138.210161685944
CID:1017835
PubChem ID:4719022
Update Time:2024-03-01

Ethyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-methanamine,N-ethyl-1-methyl-(9CI)
    • ethyl-(1-methyl-pyrrol-2-ylmethyl)-amine
    • SBOWGQWFUNWFDM-UHFFFAOYSA-N
    • Ethyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine
    • ethyl[(1-methyl-1H-pyrrol-2-yl)methyl]amine
    • N-((1-Methyl-1H-pyrrol-2-yl)methyl)ethanamine
    • Inchi: 1S/C8H14N2/c1-3-9-7-8-5-4-6-10(8)2/h4-6,9H,3,7H2,1-2H3
    • InChI Key: SBOWGQWFUNWFDM-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC=C1CNCC

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17
  • XLogP3: 0.4
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